2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide

• IUPAC Name: (3-benzoyl-4-oxidoquinoxalin-4-ium-2-yl)methyl 4-methylbenzoate
• InChI: InChI=1S/C24H18N2O4/c1-16-11-13-18(14-12-16)24(28)30-15-20-22(23(27)17-7-3-2-4-8-17)26(29)21-10-6-5-9-19(21)25-20/h2-14H,15H2,1H3
• InChI Key: PDZNRRUZEBLYGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCC2=NC3=CC=CC=C3[N+](=C2C(=O)C4=CC=CC=C4)[O-]
• Molecular Formula: C24H18N2O4
• Molecular Weight: 398.4 g/mol

Description

2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide, also known as Bz-423, is a synthetic compound that has been extensively studied for its potential therapeutic applications. Bz-423 belongs to the class of quinoxaline derivatives and has been found to exhibit potent anti-inflammatory and immunomodulatory effects.

Mechanism of Action

The mechanism of action of 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide is not fully understood, but it is believed to involve the modulation of cellular redox status and the activation of the transcription factor Nrf2. 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide has been shown to increase the expression of antioxidant enzymes and reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide has been found to exhibit potent anti-inflammatory and immunomodulatory effects in animal models. It has been shown to reduce the production of pro-inflammatory cytokines and increase the expression of antioxidant enzymes. 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide has also been shown to modulate the immune response in animal models of cancer and infectious diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide is its potent anti-inflammatory and immunomodulatory effects. It has been extensively studied in animal models and has shown promising results. However, one of the limitations of 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide is its potential toxicity, which needs to be carefully evaluated in preclinical studies.

Future Directions

There are several potential future directions for the research on 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide. One area of interest is the development of novel formulations and delivery methods to improve the efficacy and safety of 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide. Another area of interest is the evaluation of 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide in clinical trials for the treatment of inflammatory and immune-mediated diseases. Additionally, the potential use of 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide as an adjuvant therapy in cancer treatment is also an area of interest.

Synthesis Methods

The synthesis of 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide involves the condensation of 2-benzoyl-3-methylquinoxaline with 4-methylbenzoyl chloride in the presence of a base. The resulting intermediate is then oxidized to yield 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide. The synthesis of 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide has been optimized to produce high yields and purity.

Scientific Research Applications

2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide has been extensively studied for its potential therapeutic applications in a variety of disease models. It has been found to exhibit potent anti-inflammatory effects in animal models of rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. 2-benzoyl-3-(((4-methylbenzoyl)oxy)methyl)quinoxaline 1-oxide has also been shown to modulate the immune response in animal models of cancer and infectious diseases.